Cas no 2734-52-3 (Ethanol,2,2'-[[4-[2-(4-nitrophenyl)diazenyl]phenyl]imino]bis-)

• Product Name: Ethanol,2,2'-[[4-[2-(4-nitrophenyl)diazenyl]phenyl]imino]bis-
• CAS No: 2734-52-3
• MF: C₁₆H₁₈N₄O₄
• MW: 330.338523387909
• CID: 256463
• PubChem ID: 24852912
• Update Time: 2025-04-19

Ethanol,2,2'-[[4-[2-(4-nitrophenyl)diazenyl]phenyl]imino]bis- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2,2'-[[4-[2-(4-nitrophenyl)diazenyl]phenyl]imino]bis-
• 2-[N-(2-hydroxyethyl)-4-[(4-nitrophenyl)diazenyl]anilino]ethanol
• DISPERSE RED 19
• C.I. Disperse Red 19
• Disperse Red-19
• EINECS 220-354-1
• SCHEMBL112464
• DTXSID7062613
• NSC364364
• Ethanol, 2,2'-((4-((4-nitrophenyl)azo)phenyl)imino)bis-
• AKOS015916010
• 2,2'-({4-[(4-Nitrophenyl)diazenyl]phenyl}imino)diethanol
• 2734-52-3
• NSC 364364
• Disperse Red 19, Dye content 97 %
• NSC-364364
• NS00021094
• 2,2'-((4-((4-Nitrophenyl)azo)phenyl)imino)bisethanol
• Ethanol, 2,2'-((4-(2-(4-nitrophenyl)diazenyl)phenyl)imino)bis-
• Ethanol, 2,2'-[[4-[2-(4-nitrophenyl)diazenyl]phenyl]imino]bis-
• GHDZRIQTRDZCMV-UHFFFAOYSA-N

• MDL： MFCD00044367
• Inchi： 1S/C16H18N4O4/c21-11-9-19(10-12-22)15-5-1-13(2-6-15)17-18-14-3-7-16(8-4-14)20(23)24/h1-8,21-22H,9-12H2/b18-17+
• InChI Key： GHDZRIQTRDZCMV-ISLYRVAYSA-N
• SMILES： OCCN(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)[N+](=O)[O-])CCO

Computed Properties

• Exact Mass: 330.13300
• Monoisotopic Mass: 330.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Color/Form: Dark purple or dark red crystalline powder
• Density: 1.1843 (rough estimate)
• Melting Point: >300 °C (lit.)
• Boiling Point: 467.79°C (rough estimate)
• Refractive Index: 1.6000 (estimate)
• PSA: 114.24000
• LogP: 3.32440
• Solubility: Not determined

Ethanol,2,2'-[[4-[2-(4-nitrophenyl)diazenyl]phenyl]imino]bis- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-43
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25